Cas no 303145-63-3 (Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate)

• Product Name: Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate
• CAS No: 303145-63-3
• CID: 4644444
• Update Time: 2025-06-09

Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(4-CHLORO-5H-1,2,3-DITHIAZOL-5-YLIDEN)AMINO]BENZENECARBOXYLATE
• Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate

Additional information on Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate

Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate (CAS No. 303145-63-3): A Comprehensive Overview

Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate (CAS No. 303145-63-3) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinctive molecular structure, which includes a dithiazole moiety and an aromatic ring system. The presence of these functional groups endows the compound with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate is defined by its molecular formula C₁₂H₉ClN₂O₂S₂. The dithiazole ring, a five-membered heterocyclic ring containing two sulfur atoms and one nitrogen atom, is a key structural feature that contributes to the compound's stability and reactivity. The aromatic ring system, specifically the benzene ring, provides additional conjugation and electronic delocalization, which can influence the compound's pharmacological properties.

Recent studies have highlighted the potential of Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate in various biological contexts. One notable area of research is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation and survival.

The unique chemical structure of Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate also makes it an attractive candidate for drug delivery systems. The presence of functional groups such as the ester and amine moieties allows for easy modification and conjugation with other molecules or nanoparticles. This flexibility can enhance the compound's solubility, stability, and bioavailability, thereby improving its therapeutic efficacy.

In addition to its potential therapeutic applications, Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate has been studied for its use in diagnostic imaging. The compound's ability to interact with specific biological targets can be leveraged to develop imaging agents for non-invasive detection of diseases such as cancer. For example, conjugation with fluorescent or radioactive labels can enable real-time monitoring of disease progression and treatment response.

The synthesis of Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yliden)aminobenzenecarboxylate has been extensively studied in the literature. One common synthetic route involves the condensation of 4-chloroacetyl chloride with thiourea to form the dithiazole intermediate, followed by coupling with 4-amino benzoic acid methyl ester. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The safety profile of Methyl 4-(4-chloro-5H-1,2,3-dithiazol-5-yli den)aminobenzenecarboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, Methyl 4-(4-chloro-5H -1 ,2 ,3 -d i th i az o l -5 -y l i den )a mi nob e n z e n e c ar b o x y l a t e (CAS No. 303145 -6 3 -3 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.